Cas no 1343255-14-0 (8-Fluoro-3-isopropyl-2-methylquinolin-4-amine)

• Product Name: 8-Fluoro-3-isopropyl-2-methylquinolin-4-amine
• CAS No: 1343255-14-0
• MF: C₁₃H₁₅FN₂
• MW: 218.270006418228
• CID: 5743595
• PubChem ID: 62915127
• Update Time: 2025-05-19

8-Fluoro-3-isopropyl-2-methylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-3-isopropyl-2-methylquinolin-4-amine
• SB70792
• AKOS012211793
• 1343255-14-0
• 8-Fluoro-3-isopropyl-2-methyl-quinolin-4-ylamine
• 4-Quinolinamine, 8-fluoro-2-methyl-3-(1-methylethyl)-

• Inchi： 1S/C13H15FN2/c1-7(2)11-8(3)16-13-9(12(11)15)5-4-6-10(13)14/h4-7H,1-3H3,(H2,15,16)
• InChI Key： RNTKSCKVGOVCIU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N=C(C)C(=C2N)C(C)C

Computed Properties

• Exact Mass: 218.12192665g/mol
• Monoisotopic Mass: 218.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 359.7±37.0 °C(Predicted)
• pka: 6.45±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 8-Fluoro-3-isopropyl-2-methylquinolin-4-amine

Professional Introduction to Compound with CAS No. 1343255-14-0 and Product Name: 8-Fluoro-3-isopropyl-2-methylquinolin-4-amine

The compound with the CAS number 1343255-14-0 and the product name 8-Fluoro-3-isopropyl-2-methylquinolin-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the quinoline derivatives family, has garnered considerable attention due to its unique structural and pharmacological properties. Quinoline derivatives have long been recognized for their broad spectrum of biological activities, making them valuable candidates for drug development. The specific modifications in the structure of this compound, such as the introduction of a fluoro group at the 8-position, an isopropyl group at the 3-position, and a methyl group at the 2-position, contribute to its distinct chemical and biological profile.

Recent research has highlighted the potential of quinoline derivatives as scaffolds for developing novel therapeutic agents. The presence of the fluoro group, in particular, has been shown to enhance metabolic stability and binding affinity to biological targets. This modification is particularly relevant in the context of drug design, where optimizing pharmacokinetic properties is crucial for achieving efficacy and minimizing side effects. The isopropyl and methyl substituents further contribute to the compound's complexity, influencing its interactions with biological receptors and enzymes.

One of the most compelling aspects of 8-Fluoro-3-isopropyl-2-methylquinolin-4-amine is its potential application in addressing challenging therapeutic areas. Current studies suggest that this compound exhibits promising activity against various diseases, including cancer and infectious disorders. The quinoline core is known to interfere with essential biological pathways in pathogens and tumor cells, making it an attractive target for therapeutic intervention. The specific modifications in this compound's structure are believed to enhance its selectivity and potency, reducing off-target effects and improving overall therapeutic outcomes.

In oncology research, quinoline derivatives have shown particular promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The unique substitution pattern of 8-Fluoro-3-isopropyl-2-methylquinolin-4-amine may enable it to bind more effectively to these targets, potentially leading to superior antitumor activity compared to existing agents. Preclinical studies have demonstrated encouraging results in cell-based assays, indicating that this compound can effectively inhibit the growth of cancer cells while maintaining acceptable levels of toxicity.

Beyond oncology, this compound has also been investigated for its potential in treating infectious diseases. Quinolines have a long history of use in combating bacterial infections, particularly through their ability to disrupt bacterial DNA synthesis. The structural features of 8-Fluoro-3-isopropyl-2-methylquinolin-4-amine, including the fluoro substitution, may enhance its ability to interact with bacterial enzymes, providing a new weapon against resistant strains. Additionally, its chemical stability makes it a suitable candidate for formulation into oral or injectable medications, improving patient compliance and accessibility.

The synthesis of 8-Fluoro-3-isopropyl-2-methylquinolin-4-amine represents a significant achievement in medicinal chemistry. The multi-step synthetic route involves careful manipulation of functional groups while maintaining high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro and isopropyl groups efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also pave the way for scalable production processes necessary for clinical development.

The pharmacokinetic profile of this compound is another area of active investigation. Studies indicate that 8-Fluoro-3-isopropyl-2-methylquinolin-4-am ine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The fluoro group enhances bioavailability by improving lipophilicity without compromising metabolic stability. Furthermore, preliminary toxicology studies suggest that the compound is well-tolerated at therapeutic doses, although further research is needed to fully characterize its safety profile.

Future directions in research on 8-fluoro -3 -isopropyl -2 -methylquinolin -4 -amine include exploring its potential in combination therapies. By pairing this compound with other agents that target different pathways or receptors, researchers aim to achieve synergistic effects that could overcome resistance mechanisms observed with single-agent treatments. Additionally, computational modeling and structure-based drug design will play a crucial role in optimizing its efficacy by fine-tuning its structural features based on detailed mechanistic insights.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of 8-fluoro -3 -isopropyl -2 -methylquinolin -4 -amine exemplifies how strategic modifications can unlock new therapeutic possibilities from existing molecular frameworks. As research progresses, this compound holds promise not only as a standalone therapeutic but also as a platform for discovering additional derivatives with enhanced properties.

In conclusion,8-fluoro -3 -isopropyl -2 -methylquinolin -4 -amine (CAS No. 1343255–14–0) represents a significant advancement in pharmaceutical chemistry with substantial potential for treating diverse diseases. Its unique structural features contribute to improved pharmacological properties compared to earlier quinoline derivatives. Ongoing research aims to fully elucidate its mechanism of action and optimize its clinical applications through innovative synthetic strategies and combination therapies.